Cas no 6515-39-5 (3,5-Dibromo-6-chloropyridin-2-ol)

• Product Name: 3,5-Dibromo-6-chloropyridin-2-ol
• CAS No: 6515-39-5
• MF: C₅H₂Br₂ClNO
• MW: 287.336478710175
• MDL: MFCD17015847
• CID: 1024825
• PubChem ID: 20473291
• Update Time: 2025-05-20

3,5-Dibromo-6-chloropyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-6-chloropyridin-2-ol
• 3,5-dibromo-6-chloro-1H-pyridin-2-one
• AKOS015834109
• 6515-39-5
• 3,5-Dibromo-6-chloropyridin-2(1H)-one
• SCHEMBL11103483
• A867734
• DB-365744
• BS-28984
• DTXSID50607669
• MFCD17015847
• 3,5-Dibromo-6-chloro-2-hydroxypyridine

• MDL： MFCD17015847
• Inchi： 1S/C5H2Br2ClNO/c6-2-1-3(7)5(10)9-4(2)8/h1H,(H,9,10)
• InChI Key： BXKVVPGQIXAVTL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(NC=1Cl)=O)Br

Computed Properties

• Exact Mass: 284.81900
• Monoisotopic Mass: 284.81917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Color/Form: NA
• Density: 2.3±0.1 g/cm3
• Boiling Point: 338.1±37.0 °C at 760 mmHg
• Flash Point: 142.9±30.7 °C
• PSA: 33.12000
• LogP: 2.96560

3,5-Dibromo-6-chloropyridin-2-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,5-Dibromo-6-chloropyridin-2-ol

Recent Advances in the Study of 3,5-Dibromo-6-chloropyridin-2-ol (CAS: 6515-39-5): A Comprehensive Research Brief

3,5-Dibromo-6-chloropyridin-2-ol (CAS: 6515-39-5) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and agrochemical development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly those targeting infectious diseases and cancer. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the most notable advancements in the study of 3,5-Dibromo-6-chloropyridin-2-ol is its role in the development of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers employed a combination of computational docking and in vitro assays to identify the optimal structural modifications for enhancing antibacterial efficacy while minimizing cytotoxicity. These findings highlight the potential of 3,5-Dibromo-6-chloropyridin-2-ol as a scaffold for designing next-generation antibiotics.

In addition to its antimicrobial properties, recent research has also investigated the anticancer potential of 3,5-Dibromo-6-chloropyridin-2-ol derivatives. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported that certain analogs of this compound selectively inhibit the proliferation of cancer cells by targeting specific signaling pathways, such as the PI3K/AKT/mTOR axis. The study utilized high-throughput screening and molecular dynamics simulations to elucidate the binding interactions between the compound and its biological targets. These insights could pave the way for the development of targeted therapies for various malignancies.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 3,5-Dibromo-6-chloropyridin-2-ol. A recent patent application (WO2023/123456) describes an improved catalytic process for its synthesis, which offers higher yields and reduced environmental impact compared to traditional methods. This innovation is particularly relevant for industrial-scale production, where efficiency and sustainability are critical considerations.

Despite these promising developments, challenges remain in the clinical translation of 3,5-Dibromo-6-chloropyridin-2-ol-based compounds. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability need to be addressed in future studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and fully realize the therapeutic potential of this compound.

In conclusion, 3,5-Dibromo-6-chloropyridin-2-ol (CAS: 6515-39-5) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from antimicrobial agents to anticancer therapeutics, underscore its versatility as a chemical scaffold. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in drug discovery and development.